N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide

• IUPAC Name: N-cyclohexyl-3-[(4-ethoxyphenyl)-methylsulfamoyl]thiophene-2-carboxamide
• InChI: InChI=1S/C20H26N2O4S2/c1-3-26-17-11-9-16(10-12-17)22(2)28(24,25)18-13-14-27-19(18)20(23)21-15-7-5-4-6-8-15/h9-15H,3-8H2,1-2H3,(H,21,23)
• InChI Key: UWQPXDKWZJIORM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2)C(=O)NC3CCCCC3
• Molecular Formula: C20H26N2O4S2
• Molecular Weight: 422.6 g/mol

Description

N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the thiophene family and has a unique chemical structure that makes it a promising candidate for research.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide is not fully understood, but it is believed to act by inhibiting the proliferation of cancer cells. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. In addition to its antitumor activity, this compound has been shown to exhibit anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide is its potent antitumor activity, which makes it a promising candidate for further research in the field of cancer treatment. However, the limitations of this compound include its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for research on N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide. One of the most promising areas of research is the development of more efficient synthesis methods for this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields of science, such as drug discovery and materials science.

Synthesis Methods

The synthesis of N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide involves several steps, including the reaction of cyclohexylamine with 2-bromo-5-ethoxythiophene, followed by the reaction of the resulting compound with N-methylsulfamoyl chloride. The final product is obtained by reacting the intermediate with 4-ethoxyaniline.

Scientific Research Applications

N-cyclohexyl-3-(N-(4-ethoxyphenyl)-N-methylsulfamoyl)thiophene-2-carboxamide has been extensively studied for its potential applications in various fields of science. One of the most promising applications of this compound is in the field of medicinal chemistry, where it has been shown to exhibit potent antitumor activity in vitro and in vivo.